3-Quinolinecarboxylic acid, 7-(3-amino-1-pyrrolidinyl)-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-

• IUPAC Name: 7-(3-aminopyrrolidin-1-yl)-1-cyclopropyl-6,8-difluoro-4-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C17H17F2N3O3/c18-12-5-10-14(13(19)15(12)21-4-3-8(20)6-21)22(9-1-2-9)7-11(16(10)23)17(24)25/h5,7-9H,1-4,6,20H2,(H,24,25)
• InChI Key: UHBXZNXCIZHGFF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=C(C(=O)C3=CC(=C(C(=C32)F)N4CCC(C4)N)F)C(=O)O
• Molecular Formula: C17H17F2N3O3
• DSSTOX Substance ID: DTXSID00912518
• Molecular Weight: 349.33 g/mol
• CAS No.: 99734-98-2

Description

PD-117596 is a novel quinolone compound that has been investigated for its antibacterial properties. It is a difluoroquinolone, which means it contains two fluorine atoms in its structure. This compound was initially developed by Parke-Davis & Co. Ltd. and has shown significant activity against a broad spectrum of bacteria, including both gram-positive and gram-negative strains .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of PD-117596 involves the incorporation of fluorine atoms into the quinolone structure.

Industrial Production Methods

Industrial production methods for PD-117596 would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This would include the use of advanced fluorination techniques and purification processes to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

PD-117596 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in the reactions of PD-117596 include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products Formed

The major products formed from the reactions of PD-117596 depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may yield various substituted quinolone derivatives .

Scientific Research Applications

PD-117596 has been extensively studied for its antibacterial properties. It has shown significant activity against a wide range of bacteria, including:

Enterobacteriaceae: Inhibited at concentrations less than 0.25 µg/ml.

Pseudomonas aeruginosa: Including strains resistant to other antibiotics.

Staphylococci: Inhibited at 0.5 µg/ml, showing superior activity compared to other quinolones.

In addition to its antibacterial properties, PD-117596 has been studied for its potential to cause arthropathy in experimental animals, making it a valuable compound for toxicological studies .

Mechanism of Action

PD-117596 exerts its antibacterial effects by inhibiting bacterial DNA gyrase, an enzyme essential for DNA replication and transcription. This inhibition prevents the bacteria from replicating and ultimately leads to their death . The compound also has a significant phototoxic liability, producing singlet oxygen upon exposure to UVA light, which can cause cellular damage .

Comparison with Similar Compounds

PD-117596 is compared to other quinolones such as ciprofloxacin and ofloxacin. It has shown superior activity against certain bacterial strains, including those resistant to other antibiotics . Similar compounds include:

• Ciprofloxacin
• Ofloxacin
• Levofloxacin
• Moxifloxacin
• Norfloxacin

PD-117596 stands out due to its broad-spectrum activity and higher potency against resistant bacterial strains .

Synthesis routes and methods I

Procedure details

A solution of 1.26 g (2.80 mmole) of 7-[3-(butoxycarbonyl)amino-1-pyrrolidinyl]-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid in 25 ml of trifluoroacetic acid was stirred at room temperature until gas evolution ceased. The solvent was removed in vacuo and the residue dissolved in 1.0N sodium hydroxide. The solution was diluted to 20 ml with water and acidified to pH 5.5 with 6N hydrochloric acid. The precipitate was removed by filtration, washed with water, ethanol, and ethyl ether. The residue was dried in vacuo to give 0.95 g (97%) of the title compound, mp 290°-292° C.

Synthesis routes and methods II

Procedure details

A solution of 1.4 g (3.1 mmole) of 7[3-t-butoxycarbonylamino-1-pyrrolidinyl]-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxyic acid in 25 ml of trifluoroacetic acid was stirred at room temperature until gas evolution ceased. The solvent was removed in vacuo and the residue dissolved in 1N sodium hydroxide. The solution was diluted to 100 ml with water and acidified to pH 5.5 with 6N hydrochloric acid. The precipitate was removed by filtration, washed with water, ethanol, and ethyl ether. The residue was dried in vacuo to give 1.05 g (97%) of the title compound, mp 290°-292° C.

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details